Cas no 1001906-55-3 ((1R)-1-(quinolin-4-yl)ethan-1-amine)

• Product Name: (1R)-1-(quinolin-4-yl)ethan-1-amine
• CAS No: 1001906-55-3
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 5596957
• PubChem ID: 55278486
• Update Time: 2025-05-21

(1R)-1-(quinolin-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-QUINOLYL)ETHYLAMINE
• (R)-1-quinolin-4-ylethylamine
• (R)-l-quinolin-4-ylethylamine
• 4-Quinolinemethanamine, α-methyl-, (αR)-
• SCHEMBL14120837
• 1001906-55-3
• (alphaR)-alpha-Methyl-4-quinolinemethanamine
• AKOS006331392
• EN300-1850225
• (R)-1-(Quinoline-4-yl)ethaneamine
• DTXSID901290918
• (R)-1-(quinolin-4-yl)ethanamine
• RFPFJPRJGSDGAG-MRVPVSSYSA-N
• (1r)-1-(quinolin-4-yl)ethan-1-amine
• (1R)-1-(quinolin-4-yl)ethan-1-amine

• Inchi： 1S/C11H12N2/c1-8(12)9-6-7-13-11-5-3-2-4-10(9)11/h2-8H,12H2,1H3/t8-/m1/s1
• InChI Key： RFPFJPRJGSDGAG-MRVPVSSYSA-N
• SMILES： N[C@@H](C1=C2C(=NC=C1)C=CC=C2)C

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 320.6±17.0 °C(Predicted)
• pka: 8.28±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (1R)-1-(quinolin-4-yl)ethan-1-amine

Recent Advances in the Study of (1R)-1-(quinolin-4-yl)ethan-1-amine and Its Associated Compound 1001906-55-3

The compound (1R)-1-(quinolin-4-yl)ethan-1-amine, along with its associated chemical identifier 1001906-55-3, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its quinoline scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its unique structural features and biological activities.

One of the key areas of investigation has been the stereospecific synthesis of (1R)-1-(quinolin-4-yl)ethan-1-amine, given the importance of chirality in drug efficacy and safety. Researchers have developed efficient asymmetric synthesis routes that yield high enantiomeric purity, which is critical for its application in drug development. The compound's ability to interact with specific biological targets, such as G-protein coupled receptors (GPCRs) and kinases, has been a focal point of recent studies, with findings suggesting its potential as a lead compound for the treatment of neurological disorders and certain types of cancer.

In parallel, the compound identified by the CAS number 1001906-55-3 has been explored for its role as an intermediate or derivative in the synthesis of more complex bioactive molecules. Structural modifications of this compound have led to the discovery of analogs with enhanced binding affinity and selectivity for target proteins. Computational modeling and molecular docking studies have been instrumental in understanding the interactions between these compounds and their biological targets, providing valuable insights for rational drug design.

Pharmacological evaluations have demonstrated that (1R)-1-(quinolin-4-yl)ethan-1-amine exhibits favorable pharmacokinetic properties, including good bioavailability and metabolic stability. In vitro and in vivo studies have further confirmed its therapeutic potential, with notable activity in models of inflammation and neurodegeneration. These findings underscore the compound's versatility and its potential to address unmet medical needs in diverse therapeutic areas.

Looking ahead, ongoing research aims to optimize the chemical structure of (1R)-1-(quinolin-4-yl)ethan-1-amine and its derivatives to improve their efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications. The continued exploration of 1001906-55-3 and related compounds holds promise for the development of next-generation therapeutics with enhanced specificity and therapeutic profiles.